Cas no 1355230-63-5 (C-[6-(2,3-Dihydro-indol-1-yl)-4-methyl-pyridin-3-yl]-methylamine)

• Product Name: C-[6-(2,3-Dihydro-indol-1-yl)-4-methyl-pyridin-3-yl]-methylamine
• CAS No: 1355230-63-5
• MF: C₁₅H₁₇N₃
• MW: 239.315582990646
• CID: 5208535
• Update Time: 2025-06-15

C-[6-(2,3-Dihydro-indol-1-yl)-4-methyl-pyridin-3-yl]-methylamine Chemical and Physical Properties

Names and Identifiers

• C-[6-(2,3-Dihydro-indol-1-yl)-4-methyl-pyridin-3-yl]-methylamine

• Inchi： 1S/C15H17N3/c1-11-8-15(17-10-13(11)9-16)18-7-6-12-4-2-3-5-14(12)18/h2-5,8,10H,6-7,9,16H2,1H3
• InChI Key： IPLLTRZPUQSKKB-UHFFFAOYSA-N
• SMILES： C1=NC(N2C3=C(C=CC=C3)CC2)=CC(C)=C1CN

Additional information on C-[6-(2,3-Dihydro-indol-1-yl)-4-methyl-pyridin-3-yl]-methylamine

Research Brief on C-[6-(2,3-Dihydro-indol-1-yl)-4-methyl-pyridin-3-yl]-methylamine (CAS: 1355230-63-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific biological pathways. Among these, C-[6-(2,3-Dihydro-indol-1-yl)-4-methyl-pyridin-3-yl]-methylamine (CAS: 1355230-63-5) has emerged as a promising compound due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The compound, identified by its CAS number 1355230-63-5, is a derivative of pyridine and indole, two heterocyclic structures commonly found in bioactive molecules. Recent studies have demonstrated its efficacy as a selective inhibitor of certain kinase enzymes, which play a crucial role in cell signaling pathways associated with various diseases, including cancer and inflammatory disorders. The structural uniqueness of this compound, particularly the presence of the dihydroindole moiety, contributes to its high binding affinity and specificity.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for C-[6-(2,3-Dihydro-indol-1-yl)-4-methyl-pyridin-3-yl]-methylamine. The study reported a high-yield, scalable synthesis method that ensures reproducibility and purity, which are critical for further preclinical and clinical development. The synthetic approach involved a multi-step process, including the formation of the pyridine core, followed by the introduction of the dihydroindole group via a palladium-catalyzed coupling reaction.

Another significant finding comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's mechanism of action. The researchers utilized X-ray crystallography and molecular docking studies to elucidate the binding interactions between the compound and its target kinase. The results revealed that the methylamine group at the 3-position of the pyridine ring forms critical hydrogen bonds with the kinase's active site, while the dihydroindole moiety enhances hydrophobic interactions, leading to improved inhibitory activity.

Preclinical evaluations of C-[6-(2,3-Dihydro-indol-1-yl)-4-methyl-pyridin-3-yl]-methylamine have shown promising results in animal models of cancer. In a study conducted by a team at the National Cancer Institute, the compound exhibited potent antitumor activity in xenograft models of breast and lung cancer. The treatment led to a significant reduction in tumor volume, with minimal toxicity observed in normal tissues. These findings suggest that the compound could be a viable candidate for further development as an anticancer agent.

Despite these encouraging results, challenges remain in the development of C-[6-(2,3-Dihydro-indol-1-yl)-4-methyl-pyridin-3-yl]-methylamine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications to optimize the compound's pharmacokinetic properties while maintaining its therapeutic efficacy.

In conclusion, C-[6-(2,3-Dihydro-indol-1-yl)-4-methyl-pyridin-3-yl]-methylamine (CAS: 1355230-63-5) represents a promising small molecule inhibitor with potential applications in oncology and other therapeutic areas. Continued research and development efforts are essential to fully realize its clinical potential and address the existing challenges. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.